Cas no 1396784-37-4 ((6-bromo-2H-1,3-benzodioxol-5-yl)thiourea)

• Product Name: (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea
• CAS No: 1396784-37-4
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 5776745
• PubChem ID: 71778720
• Update Time: 2025-06-12

(6-bromo-2H-1,3-benzodioxol-5-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1396784-37-4
• F1923-0163
• 1-(6-bromobenzo[d][1,3]dioxol-5-yl)thiourea
• AKOS024618842
• (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea

• Inchi： 1S/C8H7BrN2O2S/c9-4-1-6-7(13-3-12-6)2-5(4)11-8(10)14/h1-2H,3H2,(H3,10,11,14)
• InChI Key： MNHLFPUKEXUASL-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1NC(N)=S)OCO2

Computed Properties

• Exact Mass: 273.94116g/mol
• Monoisotopic Mass: 273.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.6Ų

Additional information on (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea

Introduction to (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea (CAS No. 1396784-37-4)

(6-bromo-2H-1,3-benzodioxol-5-yl)thiourea, with the CAS number 1396784-37-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzodioxol ring system, combined with the thiourea moiety, presents a versatile scaffold for designing molecules with specific biological activities.

The structural framework of (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea incorporates a brominated benzodioxole ring, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. The thiourea group at the 5-position introduces nucleophilic centers that can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. This compound's dual functionality has opened up avenues for exploring its role in medicinal chemistry and pharmacological research.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and infectious disorders. The benzodioxole scaffold has been extensively studied for its potential to interact with biological targets, particularly enzymes and receptors involved in disease pathways. The incorporation of a bromine atom at the 6-position further modulates the electronic properties of the ring, enhancing its reactivity and selectivity in biological systems.

One of the most compelling aspects of (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the thiourea moiety can significantly alter the bioactivity of the resulting compounds. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize drug candidates.

The bromine atom in the benzodioxole ring also plays a crucial role in determining the compound's reactivity. It serves as a handle for further functionalization through cross-coupling reactions, allowing chemists to introduce diverse substituents and explore new chemical space. These modifications can lead to compounds with improved solubility, bioavailability, and target specificity. The ability to fine-tune these properties makes (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea a cornerstone in modern drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed insights into how different substituents affect the binding affinity and selectivity of benzodioxole derivatives. These insights have guided researchers in designing more effective drug candidates by predicting potential interactions with biological targets. The integration of computational methods with experimental techniques has accelerated the discovery process and led to promising new therapeutic agents.

The pharmacological potential of (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea has been explored across various disease areas. In oncology, for example, researchers have investigated its ability to inhibit key enzymes involved in tumor growth and metastasis. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antitumor activity by disrupting critical signaling pathways. These findings have laid the groundwork for further investigation into its therapeutic potential.

In addition to cancer research, this compound has shown promise in addressing inflammatory diseases. The benzodioxole scaffold is known to interact with inflammatory mediators, making it a suitable candidate for developing anti-inflammatory agents. By modulating key inflammatory pathways, derivatives of (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea may offer relief for patients suffering from chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of this compound also extends to antimicrobial applications. Researchers have explored its efficacy against various bacterial and fungal strains by leveraging its structural features to disrupt microbial cell membranes or inhibit essential metabolic processes. These studies highlight its potential as an alternative or complementary therapy against drug-resistant pathogens.

The synthesis of (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea involves well-established organic chemistry techniques that ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize reaction conditions and minimize side products. These advancements have made it more accessible for researchers to incorporate this compound into their studies without significant technical hurdles.

In conclusion, (6-bromo-2H-1,3-benzodioxol-5-yl)thiourea (CAS No. 1396784-37-4) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new synthetic pathways, this compound is poised to play a significant role in future medical advancements.